Cas no 820972-47-2 (Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1-methylpropyl)-)

• Product Name: Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1-methylpropyl)-
• CAS No: 820972-47-2
• MF: C₃₂H₃₀N₂O₂
• MW: 474.592808246613
• CID: 699066
• PubChem ID: 71420185
• Update Time: 2025-04-19

Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 5-butan-2-yl-2-[4-(5-butan-2-yl-1,3-benzoxazol-2-yl)naphthalen-1-yl]-1,3-benzoxazole
• DTXSID00839392
• 820972-47-2
• 2,2'-(Naphthalene-1,4-diyl)bis[5-(butan-2-yl)-1,3-benzoxazole]
• Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1-methylpropyl)-

• Inchi： 1S/C32H30N2O2/c1-5-19(3)21-11-15-29-27(17-21)33-31(35-29)25-13-14-26(24-10-8-7-9-23(24)25)32-34-28-18-22(20(4)6-2)12-16-30(28)36-32/h7-20H,5-6H2,1-4H3
• InChI Key： GSYZWWPQSYWUPK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C3=NC4=C(C=CC(=C4)C(C)CC)O3)C3C=CC=CC2=3)=NC2=C1C=CC(=C2)C(C)CC

Computed Properties

• Exact Mass: 474.230728204g/mol
• Monoisotopic Mass: 474.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 52.1Ų